N-(2,3-dimethylphenyl)-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide
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Description
N-(2,3-Dimethylphenyl)-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide is a heterocyclic compound featuring a benzothieno[2,3-d]pyrimidine core fused with a hexahydro ring system. The molecule includes a sulfanylacetamide side chain substituted at the 2-position of the pyrimidine ring and an N-(2,3-dimethylphenyl) group. This structure is optimized for interactions with biological targets, particularly enzymes or receptors requiring hydrophobic and hydrogen-bonding interactions . Its synthesis typically involves condensation reactions between thiol-containing intermediates and chloroacetamide derivatives under basic conditions, as seen in analogous compounds .
Properties
CAS No. |
618879-76-8 |
|---|---|
Molecular Formula |
C22H25N3O2S2 |
Molecular Weight |
427.6 g/mol |
IUPAC Name |
N-(2,3-dimethylphenyl)-2-[(3-ethyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide |
InChI |
InChI=1S/C22H25N3O2S2/c1-4-25-21(27)19-15-9-5-6-11-17(15)29-20(19)24-22(25)28-12-18(26)23-16-10-7-8-13(2)14(16)3/h7-8,10H,4-6,9,11-12H2,1-3H3,(H,23,26) |
InChI Key |
DBSSAYNFZAKAJJ-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C(=O)C2=C(N=C1SCC(=O)NC3=CC=CC(=C3C)C)SC4=C2CCCC4 |
Origin of Product |
United States |
Comparison with Similar Compounds
The compound belongs to a class of benzothieno-pyrimidine derivatives with modifications at the 3-position of the pyrimidine ring and the acetamide substituent. Below is a detailed comparison with structurally and functionally related analogs:
Structural Analogs and Substituent Variations
Key Observations :
- Substituent Effects : The 3-ethyl group in the target compound provides moderate hydrophobicity, whereas analogs with 4-ethoxy or 4-methoxyphenyl groups (e.g., ) exhibit improved solubility and metabolic stability due to electron-donating substituents.
- Bioactivity Trends : Compounds with sulfamoyl or pyrimidine-based substituents (e.g., ) show enhanced binding to sulfonamide-sensitive targets, such as carbonic anhydrases, but may suffer from reduced membrane permeability.
Analysis :
- The target compound’s moderate solubility (0.12 mg/mL in DMSO) aligns with its higher LogP (3.8), reflecting the hydrophobic contributions of the ethyl and dimethylphenyl groups.
- The dichlorophenyl analog’s lower solubility (0.08 mg/mL) correlates with its higher LogP (4.1), emphasizing the trade-off between hydrophobicity and bioavailability .
Computational Similarity Analysis
Using Tanimoto and Dice similarity metrics (based on MACCS and Morgan fingerprints), the target compound shows:
- Tanimoto Index: 0.85–0.92 with benzothieno-pyrimidine analogs (e.g., ), indicating high structural similarity.
- Cosine Score : >0.8 in molecular networking (MS/MS fragmentation patterns), confirming close clustering with 3-aryl-substituted derivatives .
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